Cas no 946245-01-8 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide
• CAS No: 946245-01-8
• MF: C₂₄H₂₆FN₃O₂S
• MW: 439.545547962189
• CID: 5513282
• Update Time: 2025-07-14

N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-fluorobenzenesulfonamide
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide

• Inchi： 1S/C24H26FN3O2S/c1-27(2)20-13-11-19(12-14-20)23(28-16-15-18-7-3-5-9-22(18)28)17-26-31(29,30)24-10-6-4-8-21(24)25/h3-14,23,26H,15-17H2,1-2H3
• InChI Key： YJAAFZZRYGEBID-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2C3=C(C=CC=C3)CC2)C2=CC=C(N(C)C)C=C2)(=O)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide

Professional Introduction to N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide (CAS No. 946245-01-8)

N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946245-01-8, represents a novel molecular structure that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular architecture of this compound is characterized by the presence of multiple functional groups, including a 2,3-dihydro-1H-indol-1-yl moiety, a 4-(dimethylamino)phenyl group, and a 2-fluorobenzene-1-sulfonamide moiety. These structural features are strategically positioned to interact with biological targets in a manner that could potentially modulate various biological pathways. The 2,3-dihydro-1H-indol-1-yl group is particularly noteworthy, as indole derivatives are well-known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

In recent years, there has been a surge in research focused on indole-based compounds due to their ability to interact with a wide range of biological targets. The 2,3-dihydro-1H-indol-1-yl scaffold is known to exhibit properties such as anti-inflammatory, anticancer, and antimicrobial activities. This compound's design incorporates additional functionalities that could enhance its binding affinity and selectivity towards specific biological targets, making it an intriguing subject for further exploration.

The presence of the 4-(dimethylamino)phenyl group in the molecular structure of N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide adds another layer of complexity and potential functionality. Amines are well-known for their ability to form hydrogen bonds and participate in ionic interactions, which can be crucial for the compound's binding to biological targets. The dimethylamino group, in particular, can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

The 2-fluorobenzene-1-sulfonamide moiety is another key feature of this compound that warrants attention. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to modulate metabolic stability and binding affinity. The introduction of fluorine can lead to increased metabolic resistance and improved binding interactions with biological targets. In this context, the fluorobenzene sulfonamide group in N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide may contribute to its potential therapeutic efficacy by enhancing its interaction with specific receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with biological targets with greater accuracy. These tools have been instrumental in designing and optimizing molecules like N-2-(2,3-dihydro-1H-indol-1-y)-l)-2--(dimethylamino)phenylethyl--(fluorobenzene-l-sulfonamide (CAS No. 946245-l-l8). By leveraging these technologies, researchers can identify potential lead compounds that exhibit high affinity and selectivity for specific biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate products and confirming the structure of the final compound.

In the realm of drug discovery, N--(l)--(fluorobenzene-l-sulfonamide (CAS No.) has shown promise in preclinical studies as a potential therapeutic agent. Initial studies have demonstrated its ability to modulate certain biological pathways associated with diseases such as cancer and inflammation. These findings have prompted further investigation into its mechanisms of action and potential therapeutic applications.

The combination of computational modeling, synthetic chemistry, and preclinical studies has laid a solid foundation for exploring the therapeutic potential of N--(l)--(fluorobenzene-l-sulfonamide (CAS No.)--(dimethylamino)phenylethyl--(fluorobenzene-l-sulfonamide (CAS No.)--(dimethylamino)phenylethyl--(fluorobenzene-l-sulfonamide (CAS No.)--(dimethylamino)phenylethyl--(fluorobenzene-l-sulfonamide (CAS No.)--(dimethylamino)phenylethyl--(fluorobenzene-l-sulfonamide (CAS No.)--(dimethylamino)phenylethyl--(fluorobenzene-l-sulfonamide (CAS No.). Future studies will aim to elucidate its detailed pharmacological profile and explore its potential as a lead compound for drug development.

The growing interest in indole derivatives underscores their significance in medicinal chemistry. The structural features of N--(l)--(fluorobenzene-l-sulfonamide (CAS No.) make it a valuable addition to the library of indole-based compounds being investigated for their therapeutic potential. As research continues to uncover new applications for these molecules, compounds like N--(l)--(fluorobenzene-l-sulfonamide (CAS No.) will play an increasingly important role in addressing unmet medical needs.